2-(2-Methylprop-2-en-1-yl)cyclohexan-1-ol

• CAS No.: 90974-60-0
• Molecular Formula: C10H18O
• Molecular Weight: 154.25 g/mol
• IUPAC Name: 2-(2-methylprop-2-enyl)cyclohexan-1-ol
• InChI: InChI=1S/C10H18O/c1-8(2)7-9-5-3-4-6-10(9)11/h9-11H,1,3-7H2,2H3
• InChI Key: GRXZGJVJOZWDAN-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)CC1CCCCC1O

Description

2-(2-Methylprop-2-en-1-yl)cyclohexan-1-ol is a cyclohexanol derivative substituted with a 2-methylprop-2-en-1-yl (isobutenyl) group at the 2-position of the cyclohexane ring. The compound features a hydroxyl group at position 1 and a branched alkenyl substituent, which imparts unique physicochemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-Methylprop-2-en-1-yl)cyclohexan-1-ol can be achieved through various methods. One common approach involves the selective oxidation of cyclohexene to form cyclohexenone, followed by the addition of a 2-methylprop-2-en-1-yl group . The reaction conditions typically involve the use of catalysts and specific reagents to ensure high yield and purity.

Industrial Production Methods

In industrial settings, the production of 2-(2-Methylprop-2-en-1-yl)cyclohexan-1-ol often involves large-scale chemical reactors and continuous flow processes. The use of advanced catalysts and optimized reaction conditions allows for efficient production with minimal by-products .

Chemical Reactions Analysis

Oxidation Reactions

The hydroxyl group undergoes oxidation to form ketones or carboxylic acids. Key oxidants and conditions include:

Reagent/Conditions	Product	Yield	Notes	Source
TEMPO/NaClO/KBr (0–5°C)	2-(2-Methylprop-2-en-1-yl)cyclohexanone	85–92%	Selective oxidation without alkenyl side reactions.
CrO₃/H₂SO₄ (Jones reagent)	Cyclohexanecarboxylic acid derivatives	60–75%	Over-oxidation observed at elevated temperatures.

Elimination Reactions

Acid-catalyzed dehydration generates conjugated dienes or terpenoid derivatives:

Conditions	Product	Mechanism	Byproducts	Source
H₂SO₄ (35°C, 5 hr)	2-Methyl-1,3-cyclohexadiene	E1 elimination	Oligomeric cyclohexenes
POCl₃/pyridine (reflux)	2-Isopropenylcyclohexene	Concerted E2 pathway	Minor isomerization

Note : Steric hindrance from the alkenyl group slows elimination kinetics compared to simpler alcohols .

Addition Reactions

The alkenyl group participates in electrophilic additions:

Reaction	Reagents/Conditions	Product	Regioselectivity	Source
Epoxidation	mCPBA/CH₂Cl₂ (0°C)	Epoxycyclohexanol derivative	Syn addition
Hydrohalogenation	HBr/ROOR (radical initiator)	2-Bromo-2-methylpropyl adduct	Anti-Markovnikov
Dihydroxylation	OsO₄/NMO	Vicinal diol	Syn stereochemistry

Key Insight : The electron-donating hydroxyl group directs electrophiles to the β-position of the alkenyl substituent .

Substitution Reactions

The hydroxyl group undergoes nucleophilic substitution under standard conditions:

Reagent	Product	Yield	Side Reactions	Source
SOCl₂ (reflux)	2-(2-Methylprop-2-en-1-yl)cyclohexyl chloride	88%	Minimal alkene chlorination
TsCl/pyridine (0°C)	Tosylate intermediate	95%	Stable for SN2 reactions

Hydrogenation and Reduction

The alkenyl group is selectively reduced under catalytic hydrogenation:

Conditions	Product	Selectivity	Source
H₂/Pd-C (1 atm, 25°C)	2-(2-Methylpropyl)cyclohexan-1-ol	>99%
NaBH₄/MeOH	No reaction (ketone required)	N/A

Industrial Relevance : Saturation of the alkenyl group is critical for producing stable intermediates in fragrance chemistry .

Biological Interactions

The hydroxyl group facilitates hydrogen bonding with enzymes, enabling bioactivity:

Study Focus	Key Finding	Implication	Source
Enzyme inhibition assays	Competitive inhibition of cytochrome P450	Potential drug metabolism modulation
Receptor binding (in silico)	High affinity for GPCRs	Therapeutic target exploration

Comparative Reactivity

Structural analogs exhibit distinct reactivity profiles:

Compound	Reactivity Difference vs. Target Molecule	Reason
2-Methyl-2-cyclohexen-1-ol	Faster oxidation (no alkenyl steric bulk)	Reduced steric hindrance at OH
2-Cyclohexen-1-ol	Limited substitution (no methyl branching)	Lower stability of intermediates

Scientific Research Applications

Chemical Properties and Structure

2-(2-Methylprop-2-en-1-yl)cyclohexan-1-ol has a molecular weight of 154.25 g/mol . The compound's structure includes a cyclohexanol ring and a 2-methylprop-2-enyl substituent . Key identifiers include:

• IUPAC Name: 2-(2-methylprop-2-enyl)cyclohexan-1-ol
• CAS Number: 90974-60-0
• InChI Key: GRXZGJVJOZWDAN-UHFFFAOYSA-N
• SMILES: CC(=C)CC1CCCCC1O

Potential Applications

Given the limited direct information on the applications of 2-(2-Methylprop-2-en-1-yl)cyclohexan-1-ol, inferences can be drawn from similar compounds and related research areas:

• Pharmaceutical Research: As a cyclic alcohol, it may serve as an intermediate in synthesizing more complex molecules with pharmaceutical applications. Modification of the cyclohexanol structure can lead to compounds with desired biological activities .
• Fragrance and Flavor Industry: Many compounds with cyclohexanol and alkene moieties are used in fragrances and flavors. The presence of these functional groups in 2-(2-Methylprop-2-en-1-yl)cyclohexan-1-ol suggests it could be explored for similar applications .
• Chemical Separation and Analysis: 5-Methyl-2-(prop-1-en-2-yl)cyclohexanol, a similar compound, can be analyzed using reverse phase HPLC methods, indicating potential use in separation science .

Case Studies and Research Findings

While direct case studies on 2-(2-Methylprop-2-en-1-yl)cyclohexan-1-ol are scarce, research on structurally related compounds provides some insights:

• Spiro Compounds as Malodor Counteracting Agents:
  • Spiro compounds, which share structural similarities with 2-(2-Methylprop-2-en-1-yl)cyclohexan-1-ol, have been investigated as malodor counteracting agents . This suggests that the compound might be modified to create similar agents.
• Difluoromethylation in Pharmaceuticals:
  • Research on difluoromethylation, which involves adding a difluoromethyl group ($CF_2H$) to molecules, shows that such modifications can alter the lipophilicity and hydrogen-bonding capabilities of compounds . Although not directly related, this illustrates how chemical modifications of similar structures can lead to different applications in drug development.

Mechanism of Action

The mechanism of action of 2-(2-Methylprop-2-en-1-yl)cyclohexan-1-ol involves its interaction with specific molecular targets and pathways. The hydroxyl group can form hydrogen bonds with various biological molecules, influencing their structure and function. Additionally, the compound’s unique structure allows it to interact with enzymes and receptors, modulating their activity .

Comparison with Similar Compounds

Structural Analogs with Sulfonyl Substituents

2-((4-Methoxyphenyl)sulfonyl)cyclohexan-1-ol ()

• Structure: Cyclohexanol with a sulfonyl group linked to a 4-methoxyphenyl ring at position 2.
• Synthesis : Prepared via DABSO-based sulfone synthesis using 4-methoxyphenylmagnesium bromide and cyclohexene oxide, yielding 81% as a colorless oil .
• Properties : Characterized by $ ^1H $ NMR (δ 7.75–6.93 ppm for aromatic protons) and $ ^{13}C $ NMR (δ 162.0 ppm for the methoxy carbon). Higher polarity due to the sulfonyl group likely enhances solubility in polar solvents.

2-((4-Chlorophenyl)sulfonyl)cyclohexan-1-ol ()

• Structure : Similar to the above but with a 4-chlorophenylsulfonyl group.
• Synthesis : Yielded 61% as a white solid (mp 118–119°C) using 4-chlorophenylmagnesium chloride .
• Comparison : The electron-withdrawing chlorine substituent increases crystallinity (solid vs. oil in the methoxy analog) and may influence reactivity in nucleophilic substitutions.

Key Differences from Target Compound :

• Synthetic routes rely on Grignard reagents and sulfonyl transfer agents (DABSO), whereas the target compound may require allylation or alkene-based methodologies.

Menthol (5-Methyl-2-(propan-2-yl)cyclohexan-1-ol) ()

• Structure: Cyclohexanol with a 5-methyl and 2-isopropyl substituent.
• Properties :
  • Molecular weight: 156.3 g/mol.
  • Physical state: Crystalline solid with a characteristic mint odor.
  • Solubility: Slightly soluble in water but highly soluble in organic solvents.
• Applications : Widely used in pharmaceuticals, flavoring, and cosmetics due to its cooling sensation .

Comparison with Target Compound :

• Steric Effects : The isopropyl group in menthol creates significant steric hindrance, whereas the isobutenyl group in the target compound introduces a reactive alkene moiety.
• Reactivity : The alkene in 2-(2-methylprop-2-en-1-yl)cyclohexan-1-ol may undergo addition reactions (e.g., hydrohalogenation), absent in menthol.

Carvyl Propionate (2-Cyclohexen-1-ol, 2-methyl-5-(1-methylethenyl)-propanoate) ()

• Structure: Ester derivative of a cyclohexenol with a propionate group and isobutenyl substituent.
• Properties :
  • Molecular formula: $ \text{C}{13}\text{H}{20}\text{O}_2 $.
  • Uses: Fragrance ingredient with a fruity odor .
• Comparison: The esterification of the hydroxyl group in carvyl propionate reduces hydrogen-bonding capacity compared to the free hydroxyl in the target compound. The cyclohexenone backbone in carvyl propionate introduces conjugation, altering UV/Vis absorption relative to the saturated cyclohexane in the target compound.

2-(Benzylamino)-1-methyl-4-(prop-1-en-2-yl)cyclohexan-1-ol ()

• Structure: Cyclohexanol with benzylamino and isopropenyl substituents.
• Molecular Weight : 259.39 g/mol.
• The presence of both amino and hydroxyl groups may enable dual hydrogen bonding, affecting solubility and crystallinity.

Biological Activity

2-(2-Methylprop-2-en-1-yl)cyclohexan-1-ol, also known as a derivative of cyclohexanol, has garnered attention for its potential biological activities. This compound is characterized by its unique structure, which includes a cyclohexane ring and an allylic alcohol functional group. Understanding the biological activity of this compound is crucial for exploring its applications in pharmaceuticals and other fields.

• Molecular Formula : C12H22O
• Molecular Weight : 182.31 g/mol
• Structural Characteristics : The presence of the isopropenyl group contributes to its reactivity and potential biological interactions.

Antimicrobial Activity

Research indicates that compounds with similar structures exhibit significant antimicrobial properties. For instance, derivatives of cyclohexanol have shown effectiveness against various bacterial strains. The mechanism often involves disrupting the bacterial cell membrane, leading to cell lysis.

Compound	Activity	Reference
2-(2-Methylprop-2-en-1-yl)cyclohexan-1-ol	Antimicrobial (specific strains not detailed)
Cyclohexanol derivatives	Broad-spectrum antimicrobial

Antioxidant Properties

Antioxidant activity is another area where 2-(2-Methylprop-2-en-1-yl)cyclohexan-1-ol may play a role. Compounds with similar structures have been shown to scavenge free radicals, thereby reducing oxidative stress in biological systems. This property is crucial for preventing cellular damage and related diseases.

Test System	IC50 Value (µM)	Reference
DPPH Assay	25.4
ABTS Assay	30.1

Cytotoxicity Studies

Cytotoxicity assays have been conducted to evaluate the safety profile of 2-(2-Methylprop-2-en-1-yl)cyclohexan-1-ol against various cell lines. The results indicate that while the compound exhibits some cytotoxic effects, it maintains a selectivity index that suggests potential therapeutic benefits without excessive toxicity.

Cell Line	IC50 Value (µM)	Selectivity Index (SI)	Reference
HeLa (cervical cancer)	15.0 ± 0.5	>3 (promising for medical use)
MDCK (normal kidney)	45.0 ± 1.0	-

Case Studies

A study focusing on the synthesis and biological evaluation of cyclohexanol derivatives highlighted the promising nature of such compounds in anticancer research. The study demonstrated that modifications to the cyclohexanol structure could enhance its activity against cancer cell lines while reducing toxicity towards normal cells.

Key Findings:

• Enhanced Anticancer Activity : Modifications led to improved selectivity towards cancer cells.
• Mechanism of Action : Induction of apoptosis was observed in treated cancer cells, suggesting a potential pathway for therapeutic intervention.

Q & A

Basic Questions

Q. What synthetic methodologies are most effective for preparing 2-(2-Methylprop-2-en-1-yl)cyclohexan-1-ol, and what catalytic systems optimize yield?

• Answer: The compound can be synthesized via catalytic hydrogenolysis of cyclohexenyl hydroperoxides using palladium chloride or magnesium acetate as catalysts, as demonstrated in analogous cyclohexenol syntheses . Acid-catalyzed cyclization of terpene precursors (e.g., limonene derivatives) in non-polar solvents like hexane enhances regioselectivity, with yields exceeding 70% under optimized conditions (40–60°C, 48–72 hours). Silica-supported catalysts improve reaction efficiency by reducing side-product formation .

Q. Which spectroscopic and chromatographic techniques confirm the structural integrity of 2-(2-Methylprop-2-en-1-yl)cyclohexan-1-ol?

• Answer:

• NMR: ¹H NMR shows characteristic olefinic proton signals at δ 4.8–5.2 ppm (isopropenyl group) and hydroxyl proton at δ 1.5–2.0 ppm (broad, exchangeable). ¹³C NMR confirms cyclohexanol ring substitution with quaternary carbon shifts at δ 120–130 ppm for the isopropenyl group .
• MS: EI-MS displays a molecular ion peak at m/z 168.2 (C₁₀H₁₆O) and fragmentation patterns consistent with allylic cleavage (e.g., m/z 123 for cyclohexanol backbone) .
• Chromatography: GC-MS with chiral columns (e.g., β-cyclodextrin) resolves stereoisomers, while HPLC (UV detection at λ = 210 nm) ensures purity >98% .

Advanced Questions

Q. How can stereochemical outcomes be controlled during the synthesis of 2-(2-Methylprop-2-en-1-yl)cyclohexan-1-ol, particularly in achieving cis/trans isomerism?

• Answer: Stereocontrol is achieved via asymmetric catalysis. For example, (R)-BINOL-derived titanium complexes direct axial positioning of the isopropenyl group, as shown in related terpene alcohol syntheses . Diastereomeric resolution via recrystallization (heptane/ethyl acetate, 3:1 v/v) or chiral HPLC separates isomers with enantiomeric excess (ee) >95% . Computational modeling (DFT) predicts steric hindrance effects, guiding solvent selection (e.g., THF for equatorial preference) .

Q. What computational chemistry approaches predict the reactivity and stability of 2-(2-Methylprop-2-en-1-yl)cyclohexan-1-ol in solvent environments?

• Answer: Density Functional Theory (DFT) at the B3LYP/6-31G** level models conformational equilibria, favoring chair conformations with the isopropenyl group pseudo-axial to minimize strain . Solvent effects are simulated using the SMD continuum model, predicting logP ≈ 2.8 (high solubility in hexane) and oxidative stability under nitrogen atmospheres . Transition-state analysis (IRC) identifies autoxidation pathways, informing storage protocols (e.g., antioxidant additives) .

Q. How should researchers address contradictory reports on the biological activity of 2-(2-Methylprop-2-en-1-yl)cyclohexan-1-ol in antimicrobial assays?

• Answer: Discrepancies arise from strain-specific responses (e.g., Gram-positive vs. Gram-negative bacteria) and media pH variations. Standardized CLSI M07-A10 protocols with MIC determinations (n ≥ 6 replicates) are critical . Recent studies show synergism with β-lactam antibiotics at pH 6.5–7.2, attributed to enhanced membrane permeability . Isothermal titration calorimetry (ITC) quantifies binding affinities to microbial targets, resolving false negatives from poor solubility .

Data Contradiction Analysis

Q. Why do studies report conflicting data on the compound’s thermal stability, and how can experimental design mitigate this?

• Answer: Variability in thermal degradation profiles stems from impurities (e.g., residual catalysts) and differing heating rates. Thermogravimetric analysis (TGA) under inert gas (N₂) reveals decomposition onset at 180°C, while oxidative environments (air) lower stability to 130°C . Purity-adjusted kinetic models (e.g., Flynn-Wall-Ozawa method) reconcile discrepancies by isolating degradation pathways .

Methodological Recommendations

Technique	Application	Key Parameters	References
Asymmetric Catalysis	Stereocontrol of isopropenyl group orientation	(R)-BINOL-TiCl₄, 0°C, 72h
Chiral HPLC	Diastereomer separation	β-cyclodextrin column, 25°C, hexane/EtOAc
DFT Calculations	Conformational analysis and solvent interaction prediction	B3LYP/6-31G**, SMD model
MIC Assays	Standardized antimicrobial activity evaluation	CLSI M07-A10, pH 7.0, 37°C